Cas no 1818294-34-6 (SPDP-PEG6-t-butyl ester)

• Product Name: SPDP-PEG6-t-butyl ester
• CAS No: 1818294-34-6
• MF: C₂₇H₄₆N₂O₉S₂
• MW: 606.792146205902
• CID: 4619837
• Update Time: 2023-08-09

SPDP-PEG6-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• SPDP-PEG6-t-butyl ester
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[3-(pyridin-2-yldisulfanyl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate

• Inchi： 1S/C27H46N2O9S2/c1-27(2,3)38-26(31)7-11-32-13-15-34-17-19-36-21-22-37-20-18-35-16-14-33-12-10-28-24(30)8-23-39-40-25-6-4-5-9-29-25/h4-6,9H,7-8,10-23H2,1-3H3,(H,28,30)
• InChI Key： VFGPGKXODUIZDR-UHFFFAOYSA-N
• SMILES： S(CCC(NCCOCCOCCOCCOCCOCCOCCC(=O)OC(C)(C)C)=O)SC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 28
• Complexity: 627
• XLogP3: 0.9
• Topological Polar Surface Area: 174